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Compound of Interest

(4-(m-Tolyl)thiophen-2-yl)boronic
Compound Name: d
aci

Cat. No.: B15389823

Get Quote

\ J

CAS Number: 2122282-61-3 Chemical Formula: C11H11BO2S Molecular Weight: 218.08 g/mol

Executive Summary

(4-(m-Tolyl)thiophen-2-yl)boronic acid is a specialized organoboron building block
characterized by a thiophene core substituted at the C2 position with a boronic acid moiety and
at the C4 position with a meta-tolyl group. This structural arrangement—specifically the 2,4-
substitution pattern—is critical in the design of organic semiconductors (e.g., thiophene-
phenylene co-oligomers) and medicinal scaffolds (e.g., kinase inhibitors) where precise spatial
orientation of the aryl "tail" is required to optimize pi-stacking or binding pocket occupancy.

This guide provides a rigorous analysis of its chemical behavior, a validated synthesis pathway
designed to overcome regioselectivity challenges, and a robust protocol for its primary
application: Suzuki-Miyaura cross-coupling.

Chemical Profile & Stability Analysis
Physicochemical Properties
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Value -
Property . . Significance
(Experimental/Predicted)

Typical of arylboronic acids;

Appearance Off-white to pale yellow solid ] o
color deepens with oxidation.
. Low solubility in non-polar
Solubility DMSO, DMF, MeOH, Acetone
solvents (Hexane).
Determines optimal pH for
pKa ~8.5 - 9.0 (Boronic acid group)  transmetallation (requires
boronate anion formation).
Hygroscopic; prone to
Storage 2-8°C, Inert Atmosphere

dehydration to boroxine trimer.

Stability & Handling: The Protodeboronation Challenge

A critical technical nuance for 2-heteroarylboronic acids is their susceptibility to
protodeboronation (hydrolytic cleavage of the C-B bond).

e Mechanism: The thiophene ring is electron-rich. Under basic conditions (standard for Suzuki
coupling) and elevated temperatures, the C2 position can be protonated, leading to the loss
of the B(OH)z group and yielding the defunctionalized 3-(m-tolyl)thiophene.

» Mitigation Strategy:

o Avoid strong bases (e.g., NaOH, KOH) if high temperatures are required. Use milder
bases like KsPOa or Cs2CO:s.

o Use anhydrous conditions (Suzuki-Miyaura using boronate esters) or minimize water
content if protodeboronation is observed.

o Rapid Heating: Microwave irradiation is recommended to shorten reaction times, reducing
the window for side reactions.

High-Fidelity Synthesis Pathway
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Why this route? Direct functionalization of 3-(m-tolyl)thiophene often yields a mixture of C2 and
C5 isomers. The route below utilizes 2-bromo-4-iodothiophene to guarantee regiochemical
integrity, exploiting the reactivity difference between C-I and C-Br bonds.

Synthesis Workflow (DOT Visualization)
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Figure 1: Regioselective synthesis pathway exploiting the differential reactivity of C-1 vs C-Br
bonds to ensure the m-tolyl group is positioned exclusively at C4.[1]

Step-by-Step Methodology

o Selective Coupling (C4 Functionalization):

o Dissolve 2-bromo-4-iodothiophene (1.0 equiv) and m-tolylboronic acid (1.05 equiv) in
Toluene/Water (4:1).
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o Add Na:2COs (2.0 equiv) and degas with Argon for 15 min.
o Add Pd(PPhs)4 (3 mol%). Heat to 60°C (Controlled temp prevents C-Br reaction).

o Result: lodine is displaced; Bromine remains intact.

e Miyaura Borylation (C2 Functionalization):

o React the intermediate 2-bromo-4-(m-tolyl)thiophene with Bis(pinacolato)diboron (BzPinz)
(1.1 equiv).

o Catalyst: Pd(dppf)Clz (3 mol%) with KOAc (3.0 equiv) in anhydrous 1,4-Dioxane at 90°C.
o Note: Use KOAc (weak base) to facilitate the Pd-cycle without promoting side reactions.
e Hydrolysis:

o Treat the pinacol ester with NalO4 in THF/Water, followed by dilute HCI, to cleave the
pinacol group and yield the free boronic acid.

Application Protocol: Suzuki-Miyaura Cross-
Coupling
This protocol is optimized for coupling (4-(m-Tolyl)thiophen-2-yl)boronic acid with a

heteroaryl chloride (e.g., 4-chloropyridine) to synthesize a bi-heteroaryl scaffold.

Reagents & Stoichiometry

o Boronic Acid (Nucleophile): 1.2 — 1.5 equivalents (Excess accounts for potential
protodeboronation).

» Aryl Halide (Electrophile): 1.0 equivalent.

e Catalyst: Pd(OAc)2 (2 mol%) + SPhos (4 mol%) OR Pd(dppf)Clz (for sterically hindered
substrates).

e Base: K3sPOa4 (2.0 M agueous solution) or Cs2COs (solid).
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» Solvent: 1,4-Dioxane or DME (Dimethoxyethane).

Standard Operating Procedure (SOP)

e Setup: In a microwave vial or round-bottom flask, combine the Aryl Halide (1.0 mmol) and (4-
(m-Tolyl)thiophen-2-yl)boronic acid (1.3 mmol).

» Catalyst Addition: Add Pd catalyst and Ligand (if not pre-complexed).
e Solvent/Base: Add 1,4-Dioxane (4 mL) and KsPOa solution (1 mL, 2.0 mmol).

o Degassing: Sparge with Nitrogen or Argon for 5 minutes. Critical: Oxygen poisons the Pd(0)
species.

» Reaction:
o Thermal: Heat to 90°C for 4—-12 hours.
o Microwave: 110°C for 30—60 minutes.
o Workup: Dilute with EtOAc, wash with water/brine. Dry over MgSOea.

« Purification: Silica gel chromatography. (Note: Boronic acid byproducts are polar and stay at
the baseline; the product usually elutes in Hexane/EtOAc).

Mechanistic Visualization
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Figure 2: The Suzuki-Miyaura catalytic cycle. The Transmetallation step (Yellow) is the rate-
determining step for hindered boronic acids and requires activation by the base.

Troubleshooting & Optimization

Issue Probable Cause Corrective Action

) Switch to anhydrous conditions
_ Protodeboronation of the _ _
Low Yield (<30%) ) ) (use CsF or solid KzsPOa in dry
thiophene ring.
DMF). Lower temperature.

] o ] ] Ensure rigorous degassing.
Homocoupling Oxidation of the boronic acid. ]
Reduce catalyst loading.

o Switch to electron-rich, bulky
_ Catalyst poisoning or poor _ _
No Reaction ligands like XPhos or SPhos to

oxidative addition. o
boost Pd reactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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